Cas no 676138-34-4 (1-(3-Bromophenyl)cyclohexan-1-amine Hydrochloride)

1-(3-Bromophenyl)cyclohexan-1-amine Hydrochloride is a halogenated cyclohexylamine derivative with a bromophenyl substituent, commonly utilized in pharmaceutical and organic synthesis research. Its structural features, including the bromine atom at the meta position of the phenyl ring and the cyclohexylamine core, make it a valuable intermediate for the development of bioactive compounds. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound is particularly relevant in medicinal chemistry for the exploration of CNS-targeting molecules due to its amine functionality and aromatic bromine, which allows for further functionalization via cross-coupling reactions. Its purity and well-defined structure support reproducible results in synthetic applications.

1-(3-Bromophenyl)cyclohexan-1-amine Hydrochloride structure

676138-34-4 structure

Product Name:1-(3-Bromophenyl)cyclohexan-1-amine Hydrochloride

CAS No:676138-34-4

MF:C₁₂H₁₇BrClN

MW:290.627081632614

MDL:MFCD20487788

CID:4134143

PubChem ID:68536081

Update Time:2025-10-17

1-(3-Bromophenyl)cyclohexan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

- Cyclohexanamine, 1-(3-bromophenyl)-, hydrochloride
- Cyclohexanamine, 1-(3-bromophenyl)-, hydrochloride (1:1)
- 1-(3-Bromophenyl)cyclohexan-1-amine Hydrochloride
- 1-(3-bromophenyl)cyclohexan-1-amine;hydrochloride
- SCHEMBL3167948
- 983-532-4
- 676138-34-4
- BCB13834
- EN300-256657
- MDL： MFCD20487788
- Inchi： 1S/C12H16BrN.ClH/c13-11-6-4-5-10(9-11)12(14)7-2-1-3-8-12;/h4-6,9H,1-3,7-8,14H2;1H
- InChI Key： SPQMZBWOMLZRBB-UHFFFAOYSA-N
- SMILES： NC1(CCCCC1)C1C=CC=C(Br)C=1.Cl

Computed Properties

Exact Mass: 289.023
Monoisotopic Mass: 289.023
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 187
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26A^2

1-(3-Bromophenyl)cyclohexan-1-amine Hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(3-Bromophenyl)cyclohexan-1-amine Hydrochloride Pricemore >>

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TRC	B805468-10mg	1-(3-Bromophenyl)cyclohexan-1-amine Hydrochloride	676138-34-4		10mg	$ 70.00	2022-06-01
TRC	B805468-50mg	1-(3-Bromophenyl)cyclohexan-1-amine Hydrochloride	676138-34-4		50mg	$ 230.00	2022-06-01
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Enamine	EN300-256657-0.25g	1-(3-bromophenyl)cyclohexan-1-amine hydrochloride	676138-34-4	95%	0.25g	$403.0	2024-06-19
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Enamine	EN300-256657-2.5g	1-(3-bromophenyl)cyclohexan-1-amine hydrochloride	676138-34-4	95%	2.5g	$1594.0	2024-06-19
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